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Compound of Interest

Compound Name: Brinzolamide-d5

Cat. No.: B563267

An In-depth Technical Guide to the Physical and Chemical Properties of Brinzolamide-d5

For researchers, scientists, and professionals in drug development, a thorough understanding
of isotopically labeled compounds is crucial for pharmacokinetic and metabolic studies. This
guide provides a comprehensive overview of the core physical and chemical properties of
Brinzolamide-d5, a deuterated analog of the carbonic anhydrase inhibitor, Brinzolamide.

Core Physicochemical Properties

Brinzolamide-d5 is primarily utilized as an internal standard in analytical and pharmacokinetic
research, particularly in mass spectrometry and liquid chromatography for the precise
guantification of Brinzolamide in biological samples.

Quantitative Data Summary
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Property Value Source
CAS Number 1217651-02-9 [11[2][3][4]
Molecular Formula C12H16Ds5N305S3 [1112][31[4]
Molecular Weight 388.5 g/mol [1][5]
Purity >99% deuterated forms (d1- e
ds)

Appearance Solid [4][6]
Solubility Soluble in DMSO [11[4]

(4R)-(Ethylamino-d5)-3,4-
dihydro-2-(3-
methoxypropyl)-2H-thieno[3,2-

Synonyms o i [3]
e]-1,2-thiazine-6-sulfonamide
1,1-dioxide, AL-4682-d5,

Azopt-d5

Mechanism of Action of Brinzolamide

Brinzolamide is a potent and highly specific inhibitor of carbonic anhydrase Il (CA-II), an
enzyme primarily located in the ciliary processes of the eye.[7][8] The inhibition of CA-II
reduces the formation of bicarbonate ions, which in turn decreases the secretion of aqueous
humor. This leads to a reduction in intraocular pressure, making it an effective treatment for
open-angle glaucoma and ocular hypertension.[8] Brinzolamide-d5, being a deuterated
analog, is expected to exhibit the same mechanism of action.
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Caption: Mechanism of Action of Brinzolamide

Experimental Protocols

Brinzolamide-d5 is a critical tool for the accurate quantification of Brinzolamide in biological
matrices.[4][6] Below are detailed methodologies for its use as an internal standard in Ultra-
High-Performance Liquid Chromatography-Tandem Mass Spectrometry (UHPLC-MS/MS)
analysis.[9]
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Preparation of Standard and Internal Standard Solutions

o Stock Solutions: Prepare stock solutions of Brinzolamide and Brinzolamide-d5 in methanol
at a concentration of 1 mg/mL.

e Working Solutions:

o Prepare working solutions of Brinzolamide at concentrations of 10 pg/mL, 1 pg/mL, and
0.1 pg/mL in methanol.[9]

o Prepare an internal standard (IS) working solution of Brinzolamide-d5 at 1 pg/mL in
methanol.[9]

o Storage: All solutions should be stored at -20°C.[9]

Sample Preparation for UHPLC-MS/MS Analysis

For Urine and Hair Samples:[9]

o Spiking: Add the internal standard working solution to the urine and hair samples to achieve
a final concentration of 5 ng/mL and 1 ng/mg, respectively.[9]

o Extraction: Perform a liquid-liquid extraction or solid-phase extraction to isolate the analytes
from the biological matrix.

o Reconstitution: Evaporate the solvent and reconstitute the residue in a suitable mobile phase
for injection into the UHPLC-MS/MS system.

For Rabbit Ocular Tissues (Aqueous Humor, Cornea, Conjunctiva, and Iris-Ciliary Body):
e Homogenization: Homogenize the tissue samples in a suitable buffer.

» Spiking: Add the Brinzolamide-d5 internal standard working solution (in acetonitrile) to the
homogenized samples.

o Protein Precipitation: Add 5% formic acid in water to each sample, vortex vigorously, and
then add acetonitrile to precipitate proteins.
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o Centrifugation: Centrifuge the samples to pellet the precipitated proteins.

e Supernatant Transfer: Transfer the supernatant to a new 96-well plate.

 Dilution: Dilute the supernatant with water before analysis by LC-MS/MS.

The following diagram illustrates a general workflow for the use of Brinzolamide-d5 in a typical
bioanalytical method.
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Experimental Workflow for Brinzolamide Quantification
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Caption: Experimental Workflow using Brinzolamide-d5
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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